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Compound of Interest

Compound Name: Cadmium diethyldithiocarbamate

Cat. No.: B081976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of cadmium
diethyldithiocarbamate, a potent ultra-accelerator for the vulcanization of various rubber

compounds. This document details its chemical and physical properties, a typical synthesis

protocol, and its application in rubber formulations, with a specific focus on enhancing heat

resistance in nitrile rubber. Experimental protocols for rubber compounding and testing are also

provided to guide researchers in their evaluations.

Chemical and Physical Properties
Cadmium diethyldithiocarbamate (CDD) is an organometallic compound recognized for its

efficacy as a primary accelerator in the vulcanization of natural rubber, styrene-butadiene

rubber (SBR), and particularly in specialty elastomers like ethylene-propylene-diene monomer

(EPDM) and nitrile-butadiene rubber (NBR).[1][2] It belongs to the dithiocarbamate class of

accelerators, which are known for their ultra-fast cure rates at low temperatures.[2]
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Property Value

Chemical Name Cadmium bis(diethyldithiocarbamate)

CAS Number 14239-68-0

Molecular Formula C₁₀H₂₀CdN₂S₄

Molecular Weight 408.95 g/mol [3]

Appearance White to cream-colored solid/powder[4]

Melting Point 63-69 °C (decomposes)[4]

Density 1.48 g/cm³[4]

Solubility
Insoluble in water; soluble in some organic

solvents.

Synthesis Protocol
A standard laboratory synthesis of cadmium diethyldithiocarbamate involves the precipitation

of the cadmium salt from an aqueous solution of sodium diethyldithiocarbamate.

Materials:

Diethylamine

Carbon disulfide

Sodium hydroxide

Cadmium salt (e.g., cadmium chloride or cadmium acetate)

Distilled water

Ethanol

Procedure:

In a well-ventilated fume hood, dissolve diethylamine in ethanol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chembk.com/en/chem/Rubber%20accelerator%20CED
https://www.researchgate.net/publication/42368732_Influences_of_Accelerators_on_the_Properties_of_Nitrile_Butadiene_Rubber_and_Attenuated_Total_Reflectance_ATR-Fourier_Transform_Infrared_FTIR_Investigation
https://www.researchgate.net/publication/42368732_Influences_of_Accelerators_on_the_Properties_of_Nitrile_Butadiene_Rubber_and_Attenuated_Total_Reflectance_ATR-Fourier_Transform_Infrared_FTIR_Investigation
https://www.researchgate.net/publication/42368732_Influences_of_Accelerators_on_the_Properties_of_Nitrile_Butadiene_Rubber_and_Attenuated_Total_Reflectance_ATR-Fourier_Transform_Infrared_FTIR_Investigation
https://www.benchchem.com/product/b081976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add carbon disulfide to the solution while stirring continuously. An exothermic reaction

will occur.

Add a solution of sodium hydroxide dropwise to the reaction mixture to form sodium

diethyldithiocarbamate.

In a separate beaker, prepare an aqueous solution of a cadmium salt.

Slowly add the cadmium salt solution to the sodium diethyldithiocarbamate solution with

vigorous stirring.

A white to cream-colored precipitate of cadmium diethyldithiocarbamate will form

immediately.

Continue stirring for 30 minutes to ensure complete precipitation.

Collect the precipitate by filtration and wash it thoroughly with distilled water to remove any

unreacted salts.

Dry the product in a vacuum oven at a low temperature.

Application as a Rubber Accelerator
Cadmium diethyldithiocarbamate is a highly active, ultra-fast accelerator. It is particularly

effective in providing excellent heat resistance to nitrile rubber compounds when used in a

cadmium/magnesium curing system.[1] Dithiocarbamate accelerators require activators such

as zinc oxide and stearic acid to achieve optimal performance.[2]

Recommended Formulation for Heat-Resistant Nitrile
Rubber
The following formulation is recommended for achieving high-temperature resistance in nitrile

rubber applications:
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Ingredient Parts per Hundred Rubber (phr)

Nitrile-Butadiene Rubber (NBR) 100.0

Magnesium Oxide (MgO) 5.0

Cadmium Oxide (CdO) 5.0

2-Mercaptobenzothiazyl Disulfide (MBTS) 1.0

Tetramethylthiuram Disulfide (TMTD) 1.0

Cadmium Diethyldithiocarbamate (CDD) 2.5

Other common additives (e.g., carbon black,

plasticizers, antioxidants)
As required

Source:[1]

Vulcanization Signaling Pathway
The vulcanization process is a complex series of chemical reactions that create cross-links

between polymer chains, imparting strength and elasticity to the rubber. The signaling pathway

below illustrates the general mechanism of accelerated sulfur vulcanization.
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Caption: General signaling pathway for accelerated sulfur vulcanization.

Experimental Protocols
The following protocols are based on ASTM standards and are recommended for evaluating

the performance of cadmium diethyldithiocarbamate in a rubber formulation.

Rubber Compounding
This protocol outlines the procedure for mixing the rubber compound.
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Start: Prepare Ingredients

1. Masticate Rubber
(Two-roll mill)

2. Add Fillers and Plasticizers
(e.g., Carbon Black)

3. Add Activators
(MgO, CdO, Stearic Acid)

4. Add Accelerators
(MBTS, TMTD, CDD)

5. Add Sulfur

6. Sheet out the compound

7. Condition the compound
(Room temperature, 24h)

End: Compounded Rubber

Click to download full resolution via product page

Caption: Experimental workflow for rubber compounding.
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Procedure (based on ASTM D3182):

Mastication: Masticate the raw nitrile rubber on a two-roll mill until a cohesive band is

formed.

Incorporation of Ingredients: Add the compounding ingredients in the following order,

ensuring complete dispersion after each addition:

Magnesium oxide and cadmium oxide

Other fillers and plasticizers (if any)

MBTS, TMTD, and Cadmium Diethyldithiocarbamate

Sulfur (add last to prevent scorching)

Homogenization: Continue mixing until the compound is uniform.

Sheeting: Sheet the compounded rubber from the mill at a thickness suitable for molding.

Conditioning: Store the compounded rubber at room temperature for at least 24 hours before

testing.

Cure Characteristics Analysis
This protocol describes the use of a Moving Die Rheometer (MDR) to determine the

vulcanization characteristics of the rubber compound.

Procedure (based on ASTM D5289):

Sample Preparation: Cut a sample of the uncured rubber compound of the appropriate size

for the MDR.

Test Parameters: Set the test temperature (e.g., 160°C), oscillation frequency, and strain.

Measurement: Place the sample in the MDR and start the test. The instrument will measure

the torque as a function of time.

Data Analysis: From the resulting rheometer curve, determine the following parameters:
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Minimum Torque (ML): An indicator of the viscosity of the uncured compound.

Maximum Torque (MH): An indicator of the stiffness of the fully cured compound.

Scorch Time (ts2): The time at which the torque increases by 2 units from the minimum,

indicating the onset of vulcanization.

Optimum Cure Time (t90): The time required to reach 90% of the maximum torque.

Physical Property Testing
This protocol outlines the procedure for evaluating the tensile properties of the vulcanized

rubber.

Procedure (based on ASTM D412):

Vulcanization: Cure sheets of the compounded rubber in a compression molding press at the

predetermined optimum cure time and temperature.

Specimen Preparation: Die-cut dumbbell-shaped test specimens from the cured sheets.

Tensile Testing: Use a tensile testing machine to stretch the specimens at a constant rate

until they break.

Data Analysis: From the stress-strain curve, determine the following properties:

Tensile Strength: The maximum stress applied to the specimen at the point of rupture.

Modulus: The stress at a specific elongation (e.g., 100%, 300%).

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.

Safety and Handling
Cadmium diethyldithiocarbamate is harmful if swallowed, causes skin and eye irritation, and

may cause respiratory irritation. It is also a suspected human carcinogen.[1]

Precautions:
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Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Logical Relationships of Properties
The following diagram illustrates the logical relationships between the components of the

rubber formulation, the vulcanization process, and the final properties of the vulcanized rubber.

Rubber Formulation

Vulcanization Process
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Nitrile Rubber

Cure Characteristics
(Scorch Time, Cure Time)

CDD, MBTS, TMTD MgO, CdO Sulfur
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Caption: Logical relationships of rubber formulation and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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